Cas no 2229155-50-2 (2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine)
2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine
- 2229155-50-2
- EN300-1788263
- 2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine
-
- Inchi: 1S/C14H19NO2/c1-13(2,15)14(7-8-14)12-9-16-10-5-3-4-6-11(10)17-12/h3-6,12H,7-9,15H2,1-2H3
- InChI Key: DINXZIDHHWIUEA-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C1(C(C)(C)N)CC1
Computed Properties
- Exact Mass: 233.141578849g/mol
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.5Ų
2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788263-0.05g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1788263-0.1g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1788263-0.25g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1788263-0.5g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1788263-1.0g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1788263-2.5g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1788263-5.0g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1788263-10.0g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1788263-1g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1788263-5g |
2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropyl]propan-2-amine |
2229155-50-2 | 5g |
$3687.0 | 2023-09-19 |
2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine
Introduction to 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine (CAS No. 2229155-50-2)
2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine, also known by its CAS number 2229155-50-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as substituted cyclopropylamines, which have shown promising therapeutic potential in various biological systems. The unique structural features of this compound, particularly the presence of the 2,3-dihydro-1,4-benzodioxin moiety, contribute to its distinct pharmacological properties.
The structure of 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine consists of a cyclopropyl ring attached to a propanamine chain, with the 2,3-dihydro-1,4-benzodioxin moiety providing additional complexity and functionality. The cyclopropyl ring is known for its strain energy and reactivity, which can influence the compound's interactions with biological targets. The 2,3-dihydro-1,4-benzodioxin moiety is a common structural motif in various bioactive compounds and has been associated with a range of pharmacological activities, including anti-inflammatory and neuroprotective effects.
Recent studies have focused on the pharmacological properties of 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human peripheral blood mononuclear cells (PBMCs). This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
In addition to its anti-inflammatory properties, 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine has also shown promise as a neuroprotective agent. Preclinical studies in animal models of neurodegenerative diseases have indicated that this compound can reduce oxidative stress and prevent neuronal cell death. These findings are particularly significant given the growing need for effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The mechanism of action of 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammatory responses and oxidative stress. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. Additionally, it may interact with receptors or signaling pathways that regulate cellular stress responses.
The synthesis of 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the formation of the cyclopropyl ring and subsequent functionalization with the 2,3-dihydro-1,4-benzodioxin moiety. These synthetic methods are crucial for ensuring that the compound can be produced on a scale suitable for preclinical and clinical testing.
In terms of safety and toxicity, preliminary studies have indicated that 2-1-(2,3-dihydro-1,4-benzodioxin-2-y)cyclopropylpropan--amine exhibits low toxicity at therapeutic doses. However, further research is needed to fully assess its safety profile and potential side effects. Animal studies have shown that it is well-tolerated when administered orally or intravenously over extended periods.
The future prospects for 2-1-(2,3-dihydro----- strong>< strong > 1 , 4 - benzodioxin - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ y l ) c y c l o p r o p y l p r o p a n - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - strong > - amine (CAS No. 0) are promising. Ongoing clinical trials are evaluating its efficacy in treating various inflammatory and neurodegenerative conditions. If these trials yield positive results, this compound could become an important addition to the therapeutic arsenal for managing these challenging diseases.
In conclusion,
p >
2229155-50-2 (2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)